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Compound of Interest

Compound Name:
Tetraethylammonium p-

toluenesulfonate

Cat. No.: B147484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the safety and handling precautions for

tetraethylammonium p-toluenesulfonate. The information is intended to equip researchers,

scientists, and professionals in drug development with the necessary knowledge to handle this

chemical compound safely in a laboratory setting.

Chemical Identification
Identifier Value

Chemical Name Tetraethylammonium p-toluenesulfonate

Synonyms
p-Toluenesulfonic acid tetraethylammonium salt,

Tetraethylammonium tosylate, Et4NOTs

CAS Number 733-44-8[1][2][3]

Molecular Formula C15H27NO3S[4][5]

Molecular Weight 301.44 g/mol [4]

Appearance White crystalline powder[1][2]
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Hazard Identification
Tetraethylammonium p-toluenesulfonate is classified as a hazardous substance. It is crucial

to understand its potential health effects and to handle it with appropriate care.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[3]

[4]

Eye Irritation 2A
H319: Causes serious eye

irritation[3][4]

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation[3][4]

Potential Health Effects:[1][2]

Inhalation: Causes respiratory tract irritation. Inhalation can lead to delayed pulmonary

edema.

Skin Contact: Causes skin irritation.

Eye Contact: Causes serious eye irritation and may result in chemical conjunctivitis.

Ingestion: May cause gastrointestinal irritation, leading to nausea, vomiting, and diarrhea.

Chronic Effects: The effects of chronic exposure may be delayed.

The compound is also described as hygroscopic, meaning it absorbs moisture from the air.[1]

[2]

First-Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First-Aid Procedure

Inhalation

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

administer oxygen. If the individual is not

breathing, provide artificial respiration. Seek

immediate medical attention.[1][2]

Skin Contact

Immediately flush the affected skin area with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek medical aid.[1][2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and give

them 2-4 cupfuls of milk or water. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[1][2]

Fire-Fighting Measures
Property Recommendation

Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[6][7]

Fire-Fighting Procedures

Firefighters should wear self-contained

breathing apparatus (SCBA) and full protective

gear.[6][7]

Hazardous Combustion Products

Hazardous decomposition products include

nitrogen oxides, carbon monoxide, oxides of

sulfur, and carbon dioxide.[1]
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Accidental Release Measures
Action Procedure

Personal Precautions

Wear appropriate personal protective equipment

(PPE) as specified in Section 7. Avoid breathing

dust and contact with skin and eyes. Ensure

adequate ventilation.[6][7]

Environmental Precautions
Prevent the chemical from entering drains or

waterways.[6][7]

Spill Cleanup

For small spills, use a spark-proof tool to scoop

up the material and place it in a suitable

container for disposal. For large spills, keep

unnecessary personnel away. Isolate the hazard

area and deny entry.[7]

Handling and Storage
Aspect Guideline

Handling

Wash thoroughly after handling.[1] Use with

adequate ventilation.[1] Avoid contact with eyes,

skin, and clothing.[1] Avoid ingestion and

inhalation.[1]

Storage

Store in a tightly closed container.[1] Store in a

cool, dry, well-ventilated area away from

incompatible substances.[1] The compound is

hygroscopic, so it should be stored protected

from moisture.[1]

Incompatible Materials Moisture and strong oxidizing agents.[1]

Exposure Controls and Personal Protection
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Control Specification

Engineering Controls

Facilities using this material should be equipped

with an eyewash station and a safety shower.

Use adequate ventilation to keep airborne

concentrations low.[1]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[1]

Respiratory Protection

A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149

must be followed whenever workplace

conditions warrant a respirator's use.[1]

Physical and Chemical Properties
Property Value

Melting Point 110-114 °C

Bulk Density 0.480 g/cm³

Solubility
Soluble in polar solvents such as water and

alcohols.[8]

Stability

Stable at room temperature in closed containers

under normal storage and handling conditions.

[1]

Stability and Reactivity
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Aspect Description

Chemical Stability Stable under normal conditions.[1]

Conditions to Avoid
Incompatible materials, excess heat, strong

oxidants, and exposure to moist air or water.[1]

Incompatible Materials Moisture, strong oxidizing agents.[1]

Hazardous Decomposition Products
Nitrogen oxides, carbon monoxide, oxides of

sulfur, carbon dioxide.[1]

Hazardous Polymerization Has not been reported.[1]

Toxicological Information
Specific quantitative toxicological data such as LD50/LC50 values for tetraethylammonium p-
toluenesulfonate are not readily available in the provided search results.[1] However, the

primary hazards are irritation to the skin, eyes, and respiratory system.[1][2]

General Laboratory Applications and Safe Handling
Practices
Tetraethylammonium p-toluenesulfonate is commonly used as a supporting electrolyte in

electrochemical studies and as a phase transfer catalyst in organic synthesis.[5] While specific

experimental protocols are highly dependent on the nature of the research, the following

general guidelines should be followed:

As a Supporting Electrolyte: When preparing an electrolyte solution, ensure that the

dissolution is performed in a well-ventilated fume hood. The concentration will vary

depending on the experiment, but it is crucial to avoid creating dust when handling the solid

material.

As a Phase Transfer Catalyst: The catalytic amount of tetraethylammonium p-
toluenesulfonate should be added to the reaction mixture under an inert atmosphere if the

reaction is sensitive to air or moisture. Given its hygroscopic nature, ensure all glassware is

dry.
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A general workflow for handling this chemical in a laboratory setting is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Laboratory Workflow for Handling Tetraethylammonium p-Toluenesulfonate

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate Personal
Protective Equipment (PPE)

Prepare a clean and
well-ventilated work area

Weigh the required amount
in a fume hood

Conduct the experiment
following the protocol

Decontaminate all glassware
and work surfaces

Dispose of chemical waste
according to institutional guidelines

Remove PPE in the correct order

Wash hands thoroughly
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Emergency Response for Tetraethylammonium p-Toluenesulfonate Exposure/Spill

Immediate Response

First Aid

Spill Control

Emergency Event
(Spill or Exposure)

Alert others in the immediate vicinity

Evacuate the area if the spill is large
or ventilation is poor

Attend to any injured personnelControl the spill using appropriate
absorbent materials

Administer first aid as per Section 3

Call emergency services and
provide details of the chemical

Decontaminate the spill area

Dispose of contaminated materials
as hazardous waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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